Ethyl 3-(5-oxopyrrolidin-2-yl)propanoate

• Molecular Formula: C9H15NO3
• Molecular Weight: 185.22 g/mol
• IUPAC Name: ethyl 3-(5-oxopyrrolidin-2-yl)propanoate
• InChI: InChI=1S/C9H15NO3/c1-2-13-9(12)6-4-7-3-5-8(11)10-7/h7H,2-6H2,1H3,(H,10,11)
• InChI Key: YFBCKVZBTFSKHG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1CCC(=O)N1

Description

Ethyl 3-(5-oxopyrrolidin-2-yl)propanoate is a useful research compound. Its molecular formula is C9H15NO3 and its molecular weight is 185.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Twenty-eight grams of dihydro-1H-pyrrolizine-3,5(2H,6H)-dione (III) are dissolved in 100 g of ethyl alcohol and 0.2 ml of concentrated hydrochloric acid is added. The solution is heated at reflux for 104 hours. The mixture is cooled and excess ethyl alcohol is distilled at reduced pressure. The oil is dissolved in 1 l of anhydrous diethylether, 1 g of activated charcoal is added and the resulting suspension is filtered through filter aid. The filtrate is concentrated at reduced pressure and the resulting crystals are isolated by filtration. Recrystallization from carbon tetrachloride-petroleum ether yields 5-oxo-2-pyrrolidinepropanoic acid ethyl ester with a melting point of 60°-61° C.